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Compound of Interest

Benzyltrimethylammonium
Compound Name:
dichloroiodate

Cat. No.: B130456

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data, handling procedures, and
emergency protocols for Benzyltrimethylammonium dichloroiodate (CAS No. 114971-52-7).
The information is intended to equip laboratory personnel with the knowledge necessary to
work with this compound in a safe and responsible manner.

Chemical Identification and Physical Properties

Benzyltrimethylammonium dichloroiodate is a quaternary ammonium salt that is typically a
yellow to light brown crystalline powder.[1][2] It is recognized for its utility as a reagent in
organic synthesis.[1][3] Key physical and chemical properties are summarized below.
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Property Value Source(s)
CAS Number 114971-52-7 [4]
Molecular Formula C10H16Cl2IN [5]
Molecular Weight 348.05 g/mol [5]
Yellow to light brown crystalline
Appearance [1][2]
powder or flakes
Melting Point 125.0t0 128.0 °C [6]
Solubility Soluble in water [1]
Stable under normal
Stability conditions. Hygroscopic and [1114]
light-sensitive.
BTMA-ICIz,
Benzyltrimethylammonium
Synonyms dichloroiodide, [7]

Trimethylbenzylammonium

dichloroiodate

Hazard Identification and Classification

Benzyltrimethylammonium dichloroiodate is classified as a hazardous chemical.[4] The

primary hazards are associated with its corrosive and irritant properties.

Hazard Classification Category Hazard Statement
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o
Irritation irritation
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation

Signal Word: Warning[4]
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Hazard Pictograms:

laalt text

Toxicological Data

The toxicological properties of Benzyltrimethylammonium dichloroiodate have not been fully
investigated.[4] However, data from the structurally similar compound,
Benzyltrimethylammonium chloride, can provide an estimate of its potential toxicity. For
Benzyltrimethylammonium chloride, an acute oral LD50 of 250 mg/kg has been reported in
rats.[8] It is crucial to handle Benzyltrimethylammonium dichloroiodate with the assumption
of similar or greater toxicity.

Value (for
. Benzyltrimethy .
Metric . Species Route Source(s)
lammonium
chloride)
LD50 250 mg/kg Rat Oral [8]

Experimental Protocols: Safe Handling and Use

Adherence to strict safety protocols is mandatory when working with
Benzyltrimethylammonium dichloroiodate to minimize exposure and prevent accidents.

Engineering Controls

o Ventilation: Always handle this compound in a well-ventilated area. A chemical fume hood is
strongly recommended, especially when handling powders or generating dust.[9]

o Eye Wash and Safety Shower: Ensure that an operational eyewash station and safety
shower are readily accessible in the immediate work area.[9]

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is essential.
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PPE Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles or a
face shield.[4][9]

Protects against dust particles
and splashes that can cause

serious eye irritation.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene), a lab
coat, and full-length pants.[4]
[9]

Prevents skin contact which
can lead to irritation and

potential absorption.

Respiratory Protection

An approved N95 (or higher)
dust respirator should be used
when there is a risk of inhaling
dust, especially outside of a
fume hood.[7]

Protects the respiratory tract

from irritation.

Handling Procedures

Avoid the formation and inhalation of dust.[9]

Do not eat, drink, or smoke in areas where the chemical is handled.[9]

Wash hands thoroughly with soap and water after handling.[9]

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[4][9]

Keep containers tightly sealed to protect from moisture and light, as the substance is

hygroscopic and light-sensitive.[1][4]

Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.

First-Aid Measures
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Exposure Route

First-Aid Protocol

Eye Contact

Immediately rinse eyes with plenty of water for
at least 15 minutes, including under the eyelids.

Seek immediate medical attention.[4]

Skin Contact

Remove all contaminated clothing and wash the
affected skin area with plenty of soap and water.
If skin irritation occurs, get medical

advice/attention.[4]

Move the individual to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o
artificial respiration. Call a POISON CENTER or
doctor/physician if you feel unwell.[4]
Do NOT induce vomiting. Clean mouth with
Ingestion water and drink plenty of water afterwards. Get

medical attention.[4]

Spill Response

e Minor Spill:

o Evacuate non-essential personnel from the immediate area.

o Wearing appropriate PPE, carefully sweep up the solid material, avoiding dust generation.

o Place the spilled material into a suitable, labeled container for disposal.

o Clean the spill area with soap and water.

e Major Spill:

o Evacuate the laboratory and alert others.

o Contact your institution's environmental health and safety department immediately.

o Prevent entry into the contaminated area until cleanup is complete.
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Disposal Considerations

Dispose of Benzyltrimethylammonium dichloroiodate and any contaminated materials as
hazardous waste.[4] All disposal practices must comply with local, state, and federal
regulations. As a halogenated organic compound, it should be segregated into a designated

"Halogenated Organic Waste" container.[4]

Visualized Workflows and Relationships

To further clarify the safety protocols and logical relationships, the following diagrams are

provided.

Benzyltrimethylammonium Dichloroiodate
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Caption: Primary hazards associated with Benzyltrimethylammonium Dichloroiodate.
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Caption: Mandatory workflow for personal protection before handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Benzyltrimethylammonium Dichloroiodate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130456#benzyltrimethylammonium-dichloroiodate-
safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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